Ethyl 2,2-Difluoro-2-(4-isopropylphenyl)acetate
Overview
Description
Ethyl 2,2-Difluoro-2-(4-isopropylphenyl)acetate is a chemical compound with the molecular formula C13H16F2O2 and a molecular weight of 242.26 . It is also known by other names such as Ethyl α,α-difluoro-4-(1-methylethyl)benzeneacetate and Benzeneacetic acid, α,α-difluoro-4-(1-methylethyl)-, ethyl ester .
Molecular Structure Analysis
The molecular structure of Ethyl 2,2-Difluoro-2-(4-isopropylphenyl)acetate is represented by the SMILES notation: CCOC(=O)C(F)(F)C1=CC=C(C=C1)C©C . This notation provides a way to represent the structure using ASCII strings.Scientific Research Applications
Synthesis of Fluorinated Compounds : Ethyl 2,2-Difluoroacetate derivatives are used in radical reactions with vinyl ethers, contributing to the synthesis of fluorinated compounds like 3,3-difluoro-GABA. This methodology aids in the production of isomeric difluoro GABAs, enhancing our understanding of fluorinated organic compounds (Kondratov et al., 2015).
Antifungal Applications : Derivatives of Ethyl 2,2-Difluoroacetate are also employed in the creation of new antifungal 1,2,4-triazoles. These compounds exhibit significant antifungal activities against yeasts and filamentous fungi, showing potential for medical applications (Eto et al., 2000).
Corrosion Inhibition : Some Ethyl 2,2-Difluoroacetate derivatives have been studied for their role as corrosion inhibitors. They demonstrate effective inhibition activities, making them useful in materials science and engineering (Lgaz et al., 2017).
Pharmaceutical Research : In pharmaceutical research, Ethyl 2,2-Difluoroacetate derivatives are involved in the study of vibrational contributions and are analyzed using FT-IR and FT-Raman spectral analysis. This research is significant for understanding the molecular structures and potential pharmaceutical applications of these compounds (Amalanathan et al., 2015).
Microbial Production : The compound is also relevant in the context of microbial production of ethyl acetate, a process important in the food, beverage, and solvent industries. This research aims to develop more sustainable production methods (Zhang et al., 2020).
Safety and Hazards
Ethyl 2,2-Difluoro-2-(4-isopropylphenyl)acetate is associated with several hazard statements including H301+H311-H314-H361-H373-H410 . The precautionary statements include P501-P273-P260-P270-P202-P201-P264-P280-P391-P308+P313-P361+P364-P303+P361+P353-P301+P330+P331-P301+P310+P330-P304+P340+P310-P305+P351+P338+P310-P405 . These statements provide information about the hazards associated with the compound and the precautions that should be taken when handling it.
properties
IUPAC Name |
ethyl 2,2-difluoro-2-(4-propan-2-ylphenyl)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F2O2/c1-4-17-12(16)13(14,15)11-7-5-10(6-8-11)9(2)3/h5-9H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRNSFQGKWLNQLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CC=C(C=C1)C(C)C)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801228162 |
Source
|
| Record name | Ethyl α,α-difluoro-4-(1-methylethyl)benzeneacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801228162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,2-Difluoro-2-(4-isopropylphenyl)acetate | |
CAS RN |
1027514-27-7 |
Source
|
| Record name | Ethyl α,α-difluoro-4-(1-methylethyl)benzeneacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1027514-27-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl α,α-difluoro-4-(1-methylethyl)benzeneacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801228162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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